Cas no 7251-92-5 (6-chloro-n-methyl-1h-pyrazolo[3,4-d]pyrimidin-4-amine)

• Product Name: 6-chloro-n-methyl-1h-pyrazolo[3,4-d]pyrimidin-4-amine
• CAS No: 7251-92-5
• MF: C₆H₆ClN₅
• MW: 183.598338603973
• CID: 977278
• PubChem ID: 222234
• Update Time: 2025-04-19

6-chloro-n-methyl-1h-pyrazolo[3,4-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-n-methyl-1h-pyrazolo[3,4-d]pyrimidin-4-amine
• (6-Chlor-1(2)H-pyrazolo[3,4-d]pyrimidin-4-yl)-methyl-amin
• (6-chloro-1(2)H-pyrazolo[3,4-d]pyrimidin-4-yl)-methyl-amine
• 2-chloro-6-(methylamino)purine
• AC1L5BI5
• AC1Q3PWT
• AR-1H1502
• NSC7844
• AKOS017532264
• 7251-92-5
• DTXSID40278509
• SCHEMBL130504
• NSC-7844

• Inchi： 1S/C6H6ClN5/c1-8-4-3-2-9-12-5(3)11-6(7)10-4/h2H,1H3,(H2,8,9,10,11,12)
• InChI Key： LZIYWBWHOKLDQJ-UHFFFAOYSA-N
• SMILES： ClC1=NC(=C2C=NNC2=N1)NC

Computed Properties

• Exact Mass: 183.03138
• Monoisotopic Mass: 183.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.625
• Boiling Point: 369.8°C at 760 mmHg
• Flash Point: 177.4°C
• Refractive Index: 1.778
• PSA: 69.62
• LogP: 1.12100